Cas no 184951-86-8 (Boc-Thionoala-1-(6-nitro)benzotriazolide)

• Product Name: Boc-Thionoala-1-(6-nitro)benzotriazolide
• CAS No: 184951-86-8
• MF: C₁₄H₁₇N₅O₄S
• MW: 351.380881071091
• CID: 114422
• PubChem ID: 7006670
• Update Time: 2025-04-18

Boc-Thionoala-1-(6-nitro)benzotriazolide Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(1S)-1-methyl-2-(6-nitro-1H-benzotriazol-1-yl)-2-thioxoethyl]-,1,1-dimethylethyl ester (9CI)
• BOC-L-2-AMINOPROPANETHIOIC ACID-1-(6-NITRO)BENZOTRIAZOLIDE,
• Boc-Thionoala-1-(6-nitro)benzotriazolide
• Carbamic acid,[(1S)-1-methyl-2-(6-nitro-1H-benzotriazol-1-yl)-2-thioxoethyl]-,1,1-dimethylethy...
• tert-butyl N-[(2S)-1-(6-nitrobenzotriazol-1-yl)-1-sulfanylidenepropan-2-yl]carbamate
• Boc-L-thionoalanine-1-(6-nitro)benzotriazolide
• N-[(1S)-1-Methyl-2-(6-nitro-1H-benzotriazol-1-yl)-2-thioxoethyl]carbamic acid tert-butyl ester
• (S)-2-(Boc-amino)-propanethioic O-acid-1-(6-nitro)
• (S)-2-(BOC-AMINO)-PROPANETHIOIC O-ACID-1-(6-NITRO)BENZOTRIAZOLIDE
• N-ALPHA-T-BUTOXYCARBONYL-L-THIONOALANINE-1-(6-NITRO)BENZOTRIAZOLIDE
• (S)-tert-butyl 1-(6-nitro-1H-benzo[d][1,2,3]triazol-1-yl)-1-thioxopropan-2-ylcarbamate
• Carbamic acid,[(1S)-1-methyl-2-(6-nitro-1H-benzotriazol-1-yl)-2-thioxoethyl]-,1,1-dimethylethyl ester(9ci)
• A18355
• 184951-86-8
• DTXSID80426522
• BOC-L-2-AMINOPROPANETHIOIC ACID-1-(6-NITRO)BENZOTRIAZOLIDE

• Inchi： 1S/C14H17N5O4S/c1-8(15-13(20)23-14(2,3)4)12(24)18-11-7-9(19(21)22)5-6-10(11)16-17-18/h5-8H,1-4H3,(H,15,20)/t8-/m0/s1
• InChI Key： HTCDBMHTHFGBCZ-QMMMGPOBSA-N
• SMILES： S=C([C@H](C)NC(=O)OC(C)(C)C)N1C2C=C(C=CC=2N=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 351.10000
• Monoisotopic Mass: 351.10012521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.43
• PSA: 146.95000
• LogP: 3.34230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles